Cas no 1806068-15-4 (2-Bromo-4-(difluoromethyl)-5-hydroxypyridine-3-carboxylic acid)

• Product Name: 2-Bromo-4-(difluoromethyl)-5-hydroxypyridine-3-carboxylic acid
• CAS No: 1806068-15-4
• MF: C₇H₄BrF₂NO₃
• MW: 268.012368202209
• CID: 4800899
• Update Time: 2025-05-19

2-Bromo-4-(difluoromethyl)-5-hydroxypyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(difluoromethyl)-5-hydroxypyridine-3-carboxylic acid

• Inchi： 1S/C7H4BrF2NO3/c8-5-4(7(13)14)3(6(9)10)2(12)1-11-5/h1,6,12H,(H,13,14)
• InChI Key： LCOVPQYJWKPNJK-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)O)=C(C(F)F)C(=CN=1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• XLogP3: 1.7
• Topological Polar Surface Area: 70.4

Additional information on 2-Bromo-4-(difluoromethyl)-5-hydroxypyridine-3-carboxylic acid

Professional Introduction to 2-Bromo-4-(difluoromethyl)-5-hydroxypyridine-3-carboxylic Acid (CAS No. 1806068-15-4)

2-Bromo-4-(difluoromethyl)-5-hydroxypyridine-3-carboxylic acid, with the CAS number 1806068-15-4, is a significant compound in the field of pharmaceutical chemistry and drug development. This heterocyclic organic compound features a pyridine core substituted with a bromo group, a difluoromethyl group, and a hydroxyl group, making it a versatile intermediate for synthesizing various bioactive molecules. The unique structural attributes of this compound contribute to its utility in designing novel therapeutic agents targeting diverse biological pathways.

The< strong>pyridine scaffold is widely recognized for its presence in numerous pharmacologically active compounds due to its ability to interact with biological targets such as enzymes and receptors. The introduction of a< strong>bromo substituent at the 2-position enhances the reactivity of the molecule, allowing for further functionalization through cross-coupling reactions like Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, which are often essential for achieving high affinity and selectivity in drug design.

The presence of a< strong>difluoromethyl group at the 4-position is particularly noteworthy, as this moiety has been extensively studied for its metabolic stability and enhanced binding affinity to biological targets. Difluoromethyl groups can improve the pharmacokinetic properties of drug candidates by reducing their susceptibility to oxidative degradation and increasing their lipophilicity. Furthermore, this substitution pattern is frequently observed in approved drugs, underscoring its importance in medicinal chemistry.

The hydroxyl group at the 5-position adds another layer of functional diversity, enabling further derivatization through esterification, etherification, or oxidation reactions. These modifications can fine-tune the physicochemical properties of the compound, such as solubility and permeability, which are critical factors in drug formulation and delivery.

In recent years, 2-Bromo-4-(difluoromethyl)-5-hydroxypyridine-3-carboxylic acid has garnered attention in the development of small-molecule inhibitors targeting inflammatory and immunological pathways. The pyridine core is particularly relevant in this context, as it is a common structural motif in drugs that modulate immune responses. For instance, researchers have explored derivatives of this compound as potential inhibitors of Janus kinases (JAKs), which play a crucial role in signaling pathways associated with inflammation and autoimmune diseases.

Moreover, the< strong>difluoromethyl group's influence on metabolic stability has made this compound an attractive candidate for preclinical studies aimed at developing next-generation antiviral agents. The enhanced binding affinity conferred by this moiety can lead to more potent and durable therapeutic effects against viral infections. Current research is focusing on leveraging these structural features to design inhibitors of viral proteases and polymerases, which are essential for viral replication.

The< strong>hydroxypyridine scaffold also offers opportunities for developing kinase inhibitors. Kinases are enzymes that phosphorylate other proteins, playing a central role in many cellular processes. By targeting specific kinases, it is possible to modulate pathways involved in cancer progression, neurodegenerative diseases, and other disorders. The bromo substituent at the 2-position provides a handle for further chemical manipulation, allowing medicinal chemists to optimize potency and selectivity through structure-activity relationship (SAR) studies.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 2-Bromo-4-(difluoromethyl)-5-hydroxypyridine-3-carboxylic acid. Molecular modeling techniques enable researchers to predict the binding modes of these compounds to biological targets with high accuracy. This approach has been instrumental in identifying lead compounds that exhibit promising pharmacological profiles before they enter expensive and time-consuming experimental validation phases.

The synthesis of this compound typically involves multi-step organic transformations starting from commercially available pyridine derivatives. Key steps include halogenation at the desired positions followed by functional group interconversions such as hydroxylation and difluoromethylation. The use of transition metal catalysts has been particularly effective in facilitating these transformations under mild conditions, improving yield and purity.

In conclusion, 2-Bromo-4-(difluoromethyl)-5-hydroxypyridine-3-carboxylic acid (CAS No. 1806068-15-4) represents a valuable building block in pharmaceutical research due to its unique structural features and versatile reactivity. Its applications span across various therapeutic areas, including anti-inflammatory drugs, antiviral agents, and kinase inhibitors. The continued exploration of its derivatives holds promise for discovering novel therapeutic entities that address unmet medical needs.